Cas no 56587-70-3 (Bicyclo[3.1.1]heptane-3-methanol, 2,6,6-trimethyl-)

Bicyclo[3.1.1]heptane-3-methanol, 2,6,6-trimethyl- structure
56587-70-3 structure
Product Name:Bicyclo[3.1.1]heptane-3-methanol, 2,6,6-trimethyl-
CAS No:56587-70-3
MF:C11H20O
MW:168.275903701782
CID:348444
PubChem ID:13545037
Update Time:2025-04-19

Bicyclo[3.1.1]heptane-3-methanol, 2,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]heptane-3-methanol, 2,6,6-trimethyl-
    • (4,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl)methanol
    • SCHEMBL11612050
    • (2,6,6-Trimethylbicyclo[3.1.1]heptan-3-yl)methanol
    • DTXSID40543380
    • 56587-70-3
    • Inchi: 1S/C11H20O/c1-7-8(6-12)4-9-5-10(7)11(9,2)3/h7-10,12H,4-6H2,1-3H3
    • InChI Key: FPZUWVURRRWXHI-UHFFFAOYSA-N
    • SMILES: OCC1CC2CC(C1C)C2(C)C

Computed Properties

  • Exact Mass: 168.1515
  • Monoisotopic Mass: 168.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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